Cas no 2172071-78-0 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-3-methoxypropanoic acid
• CAS No: 2172071-78-0
• MF: C₂₁H₂₂N₂O₇
• MW: 414.408586025238
• CID: 6484528
• PubChem ID: 165761041
• Update Time: 2025-05-20

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-3-methoxypropanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]oxy}-3-methoxypropanoic acid
• 2172071-78-0
• EN300-1543988

• Inchi： 1S/C21H22N2O7/c1-28-12-18(20(25)26)30-23-19(24)10-22-21(27)29-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,22,27)(H,23,24)(H,25,26)
• InChI Key： MEEUIFWWMGTVQU-UHFFFAOYSA-N
• SMILES： O(C(NCC(NOC(C(=O)O)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 414.14270105g/mol
• Monoisotopic Mass: 414.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 123Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-3-methoxypropanoic acid

Research Briefing on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-3-methoxypropanoic acid (CAS: 2172071-78-0)

In recent years, the compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-3-methoxypropanoic acid (CAS: 2172071-78-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique Fmoc-protected amino acid derivative structure, has been explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. The following briefing synthesizes the latest research findings and developments related to this compound.

The primary interest in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-3-methoxypropanoic acid stems from its role as a versatile intermediate in solid-phase peptide synthesis (SPPS). Recent studies have highlighted its efficacy in facilitating the incorporation of aminooxy functionalities into peptide chains, which is critical for the development of peptide-based drugs and bioconjugates. Researchers have demonstrated that this compound enables efficient coupling reactions under mild conditions, thereby preserving the integrity of sensitive peptide sequences.

One of the groundbreaking studies published in 2023 investigated the use of this compound in the synthesis of peptide-drug conjugates (PDCs). The study revealed that the aminooxy group in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-3-methoxypropanoic acid allows for site-specific conjugation of cytotoxic agents to peptides, enhancing the targeting precision of anticancer therapies. The researchers reported a significant improvement in the stability and bioavailability of the resulting PDCs, underscoring the compound's potential in oncology drug development.

Another area of active research involves the application of this compound in the development of hydrogels for controlled drug release. A 2024 study demonstrated that the Fmoc group in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-3-methoxypropanoic acid can self-assemble into nanostructures, forming hydrogels with tunable mechanical properties. These hydrogels were shown to encapsulate and release therapeutic proteins in a sustained manner, offering a promising platform for regenerative medicine and localized drug delivery.

Despite these advancements, challenges remain in the large-scale production and purification of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-3-methoxypropanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. For instance, a 2023 publication detailed a novel enzymatic approach that reduces the number of steps required for synthesis while maintaining high enantiomeric purity. This development could significantly lower production costs and facilitate broader adoption in industrial applications.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-3-methoxypropanoic acid (CAS: 2172071-78-0) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug conjugation, and hydrogel formation highlight its versatility and potential to drive innovation in drug development. Future research should focus on addressing scalability issues and exploring new therapeutic avenues for this compound.